(S)-4-Methoxy-N-phthaloxyltyrosine

• Molecular Formula: C18H15NO5
• Molecular Weight: 325.3 g/mol
• IUPAC Name: (2S)-2-(1,3-dioxoisoindol-2-yl)-3-(4-methoxyphenyl)propanoic acid
• InChI: InChI=1S/C18H15NO5/c1-24-12-8-6-11(7-9-12)10-15(18(22)23)19-16(20)13-4-2-3-5-14(13)17(19)21/h2-9,15H,10H2,1H3,(H,22,23)/t15-/m0/s1
• InChI Key: SLJWULOHSPROGQ-HNNXBMFYSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)C[C@@H](C(=O)O)N2C(=O)C3=CC=CC=C3C2=O
• Canonical SMILES: COC1=CC=C(C=C1)CC(C(=O)O)N2C(=O)C3=CC=CC=C3C2=O

Description

(S)-4-Methoxy-N-phthaloxyltyrosine is a modified amino acid derivative derived from L-tyrosine. Its structure incorporates a methoxy group at the 4-position of the aromatic ring and a phthaloxyl group attached to the amino terminus (). This compound is synthesized through selective protection strategies, where the phthaloyl group acts as a protective moiety for the amino group during peptide synthesis or chemical modifications. Its CAS number ( Not explicitly provided in evidence, but referenced in ) and molecular formula (C₁₈H₁₆N₂O₆) highlight its complexity compared to unmodified tyrosine.

The phthaloxyl group enhances stability against enzymatic degradation, making it valuable in pharmaceutical research, particularly in peptide-based drug development. However, its biological activity and pharmacokinetic properties are distinct from natural tyrosine due to these modifications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Amino Acid Derivatives

(S)-4-Methoxy-N-phthaloxyltyrosine vs. L-Phenylalanine

Property	(S)-4-Methoxy-N-phthaloxyltyrosine	L-Phenylalanine
CAS Number	Referenced in	63-91-2
Molecular Formula	C₁₈H₁₆N₂O₆	C₉H₁₁NO₂
Functional Groups	Methoxy, phthaloxyl	Primary amine, carboxyl
Applications	Peptide synthesis, drug design	Essential amino acid

Key Differences :

• The phthaloxyl group in (S)-4-Methoxy-N-phthaloxyltyrosine blocks the amino group, reducing its reactivity in biological systems compared to L-phenylalanine, which participates directly in protein biosynthesis.

(S)-4-Methoxy-N-phthaloxyltyrosine vs. L-Glutamine Methyl Ester HCl

Property	(S)-4-Methoxy-N-phthaloxyltyrosine	L-Glutamine Methyl Ester HCl
CAS Number	Referenced in	7531-52-4
Molecular Formula	C₁₈H₁₆N₂O₆	C₆H₁₃ClN₂O₃
Functional Groups	Methoxy, phthaloxyl	Methyl ester, hydrochloride
Applications	Stabilized peptide intermediates	Cell culture supplements

Key Differences :

Methoxy-Substituted Aromatic Compounds

(S)-4-Methoxy-N-phthaloxyltyrosine vs. 4-Methoxy-N-methylaniline

Property	(S)-4-Methoxy-N-phthaloxyltyrosine	4-Methoxy-N-methylaniline
CAS Number	Referenced in	5961-59-1
Molecular Formula	C₁₈H₁₆N₂O₆	C₈H₁₁NO
Functional Groups	Methoxy, phthaloxyl, carboxyl	Methoxy, N-methylamine
Toxicity	Not reported in evidence	Skin/eye irritant

Key Differences :

• The tyrosine backbone in (S)-4-Methoxy-N-phthaloxyltyrosine introduces a chiral center and carboxyl group, enabling interactions with biological targets (e.g., enzymes), whereas 4-Methoxy-N-methylaniline’s simpler structure is associated with industrial applications and toxicity risks.

(S)-4-Methoxy-N-phthaloxyltyrosine vs. (E)-3-(4-Methoxyphenyl)-2-propenoic Acid

Property	(S)-4-Methoxy-N-phthaloxyltyrosine	(E)-3-(4-Methoxyphenyl)-2-propenoic Acid
CAS Number	Referenced in	Referenced in
Molecular Formula	C₁₈H₁₆N₂O₆	C₁₀H₁₀O₃
Functional Groups	Methoxy, phthaloxyl, amino acid	Methoxy, α,β-unsaturated carboxylic acid
Bioactivity	Peptide stabilization	Antioxidant, anti-inflammatory

Key Differences :

• The α,β-unsaturated system in (E)-3-(4-Methoxyphenyl)-2-propenoic acid enables conjugation with cellular nucleophiles, a property absent in (S)-4-Methoxy-N-phthaloxyltyrosine.
• The amino acid structure of (S)-4-Methoxy-N-phthaloxyltyrosine allows integration into peptide chains, unlike the standalone carboxylic acid derivative.

Research Implications and Gaps

• Toxicity Data: Limited evidence exists on the toxicological profile of (S)-4-Methoxy-N-phthaloxyltyrosine, whereas analogs like 4-Methoxy-N-methylaniline are documented irritants.